NMDA Receptor Affinity: Ortho-Fluoro Advantage
Fluorolintane (2-F-DPPy) demonstrated the highest NMDA receptor affinity among all seven 1,2-diphenylethylamines tested in a single head-to-head competitive [³H]MK-801 binding assay in rat forebrain homogenate . Its Ki of 87.92 ± 5.03 nM was 3.2-fold lower (more potent) than the non-fluorinated parent DPPy (280 ± 18 nM) and 7.2- to 10.8-fold lower than the meta- and para-fluorophenyl isomers (3-F-DPPy: 632.64 nM; 4-F-DPPy: 953.37 nM) . The rank order of potency was 2-F-DPPy > 3″-F-DPPy > DPPy > 2″-F-DPPy > 3-F-DPPy > 4-F-DPPy > 4″-F-DPPy, confirming that ortho-fluorination on the phenyl ring is the single strongest determinant of NMDA receptor engagement in this series .
| Evidence Dimension | NMDA receptor binding affinity (Ki, [³H]MK-801 displacement) |
|---|---|
| Target Compound Data | Fluorolintane (2-F-DPPy): Ki = 87.92 ± 5.03 nM |
| Comparator Or Baseline | DPPy (unsubstituted parent): Ki = 280 ± 18 nM; 3-F-DPPy: Ki = 632.64 ± 66.8 nM; 4-F-DPPy: Ki = 953.37 ± 82.5 nM; 2″-F-DPPy: Ki = 609.74 ± 17.6 nM; 3″-F-DPPy: Ki = 261.84 ± 9.4 nM; 4″-F-DPPy: Ki = 10,282.77 ± 169 nM |
| Quantified Difference | 3.2-fold more potent than DPPy; 7.2-fold more potent than 3-F-DPPy; 10.8-fold more potent than 4-F-DPPy; 117-fold more potent than 4″-F-DPPy |
| Conditions | Competitive radioligand binding with [³H]-(+)-MK-801 in rat forebrain homogenate; Ki calculated via Cheng-Prusoff equation; Kd for MK-801 = 1.747 nM |
Why This Matters
Procurement of the correct ortho-fluoro isomer is essential because NMDA receptor affinity varies by >100-fold across positional isomers; even the closest isomer (3″-F-DPPy) shows 3-fold lower affinity, which would alter effective concentrations in any NMDA receptor-dependent experimental paradigm.
- [1] Wallach J, Colestock T, Agramunt J, Claydon MDB, Dybek M, Filemban N, Chatha M, Halberstadt AL, Brandt SD, Lodge D, Bortolotto ZA, Adejare A. Pharmacological characterizations of the 'legal high' fluorolintane and isomers. Eur J Pharmacol. 2019;857:172427. doi:10.1016/j.ejphar.2019.172427. View Source
